Cas no 1261895-75-3 (5-(3-Boc-aminophenyl)-3-fluorophenol)

• Product Name: 5-(3-Boc-aminophenyl)-3-fluorophenol
• CAS No: 1261895-75-3
• MF: C₁₇H₁₈FNO₃
• MW: 303.32812833786
• MDL: MFCD18314100
• CID: 5231915
• Update Time: 2025-05-23

5-(3-Boc-aminophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-BOC-AMINOPHENYL)-3-FLUOROPHENOL
• 5-(3-Boc-aminophenyl)-3-fluorophenol

• MDL： MFCD18314100
• Inchi： 1S/C17H18FNO3/c1-17(2,3)22-16(21)19-14-6-4-5-11(8-14)12-7-13(18)10-15(20)9-12/h4-10,20H,1-3H3,(H,19,21)
• InChI Key： AMZPDVHGJUBGCS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1=CC=CC(=C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6

Additional information on 5-(3-Boc-aminophenyl)-3-fluorophenol

5-(3-Boc-aminophenyl)-3-fluorophenol: A Comprehensive Overview

5-(3-Boc-aminophenyl)-3-fluorophenol (CAS No. 1261895-75-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a Boc (tert-butoxycarbonyl) protecting group and a fluorine atom, which contribute to its stability and reactivity in various chemical reactions.

The Boc protecting group is widely used in organic synthesis to temporarily mask the amino functionality, allowing for selective manipulation of other functional groups. This feature makes 5-(3-Boc-aminophenyl)-3-fluorophenol an attractive intermediate in the synthesis of complex molecules, particularly those involved in drug discovery and development.

The presence of the fluorine atom in the phenolic ring adds another layer of complexity to the molecule. Fluorine is known for its ability to modulate the electronic properties of organic compounds, influencing their biological activity and pharmacokinetic properties. Recent studies have shown that fluorinated compounds often exhibit enhanced binding affinity to target proteins, making them valuable candidates for drug design.

In the context of medicinal chemistry, 5-(3-Boc-aminophenyl)-3-fluorophenol has been explored as a potential lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of 5-(3-Boc-aminophenyl)-3-fluorophenol exhibited potent inhibitory activity against these enzymes, suggesting their potential as anti-cancer drugs.

Beyond cancer research, 5-(3-Boc-aminophenyl)-3-fluorophenol has also shown promise in other therapeutic areas. A recent study in the field of neurodegenerative diseases investigated the neuroprotective effects of this compound. The results indicated that certain derivatives could effectively reduce oxidative stress and inflammation in neuronal cells, providing a potential avenue for treating conditions such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 5-(3-Boc-aminophenyl)-3-fluorophenol is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound, ensuring a reliable supply for laboratory-scale and industrial applications. One notable method involves the reaction of 3-fluorobenzeneboronic acid with 4-bromo-2-nitroaniline, followed by reduction and Boc protection steps.

In addition to its direct applications, 5-(3-Boc-aminophenyl)-3-fluorophenol serves as a valuable building block for combinatorial chemistry approaches. These methods allow for the rapid generation of diverse molecular libraries, which can be screened for various biological activities. This approach has been particularly useful in identifying new leads for drug discovery programs targeting challenging diseases.

The safety and handling of 5-(3-Boc-aminophenyl)-3-fluorophenol are important considerations for researchers working with this compound. While it is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used, and waste disposal should adhere to local regulations.

In conclusion, 5-(3-Boc-aminophenyl)-3-fluorophenol (CAS No. 1261895-75-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for developing novel therapeutic agents across various disease areas. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the scientific community.